Cas no 4346-15-0 (3-Indoxyl Butyrate)

3-Indoxyl Butyrate Properties

Names and Identifiers

• Butanoic acid,1H-indol-3-yl ester
• 1H-indol-3-yl butanoate
• INDOXYL BUTYRATE
• 1H-Indol-3-yl butyrate
• 3-Indolbutyrat
• Buttersaeure-indol-3-ylester
• butyric acid indol-3-yl ester
• indol-3-yl butanoate
• Indol-3-yl butyrate
• I-5680
• DPUSLOQBAPOARC-UHFFFAOYSA-N
• MFCD00022718
• HMS1432D16
• SCHEMBL148210
• FD10324
• ADF524U6R4
• 3-Indoxyl butyrate
• Y-butyrate
• Maybridge3_000434
• A826286
• AKOS005111390
• DTXSID70195856
• AMY41674
• EINECS 224-404-3
• CS-0452540
• CCG-41906
• SR-01000631950-1
• 4346-15-0
• UNII-ADF524U6R4
• 1H-Indol-3-yl butyrate #
• FT-0615877
• Butanoic acid, 1H-indol-3-yl ester
• IDI1_011821
• BRD-K13448040-001-01-1
• 3-Butyryloxyindole
• NS00031345
• DTXCID10118347
• DB-051087
• STK372208
• +Expand

• MDL： I170352
• InChIKey： DPUSLOQBAPOARC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13NO2/c1-2-5-12(14)15-11-8-13-10-7-4-3-6-9(10)11/h3-4,6-8,13H,2,5H2,1H3
• SMILES： CCCC(=O)OC1=CNC2=CC=CC=C21

Computed Properties

• Exact Mass: 203.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 203.095
• Heavy Atom Count: 15
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• LogP: 2.87340
• PSA: 42.09000
• Boiling Point: 360.1±15.0 °C at 760 mmHg
• Melting Point: 91-95°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 171.6±20.4 °C
• Color/Form: No data available
• Density: 1.2±0.1 g/cm3

3-Indoxyl Butyrate Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-Indoxyl Butyrate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%